Cas no 8068-28-8 (Colistin methanesulfonate sodium salt)

Colistin methanesulfonate sodium salt is a water-soluble derivative of colistin, a polymyxin antibiotic. It is widely used in research and clinical applications due to its efficacy against Gram-negative bacteria, including multidrug-resistant strains. The methanesulfonate form enhances solubility and reduces toxicity compared to the parent compound, making it suitable for intravenous or inhalation administration. Its mechanism involves disrupting bacterial cell membranes via interaction with lipopolysaccharides. This compound is particularly valuable in studies involving antibiotic resistance, pharmacokinetics, and therapeutic development. High purity and standardized formulations ensure reliable performance in both in vitro and in vivo applications. Proper handling is essential due to its potent biological activity.
Colistin methanesulfonate sodium salt structure
8068-28-8 structure
Product Name:Colistin methanesulfonate sodium salt
CAS No:8068-28-8
MF:C58H115N16Na5O28S5
MW:0
CID:722013
Update Time:2025-06-29

Colistin methanesulfonate sodium salt Chemical and Physical Properties

Names and Identifiers

    • Colistimethate sodium
    • COLISTIMETHATE SODIUM, USP
    • Colistin sodium methanesulfonate
    • Sodium Colistin B Methanesulfonate
    • Sodium Colistin Meth
    • SodiuM Colistin Methanesulfonate
    • COLISTIN METHANESULFONATE SODIUM SALT
    • Colistinat
    • Coly-Mycin injectable
    • Colymycin M
    • Promixi
    • Colistin, methyl sulfate, sodium salt
    • Colistinmethanesulfonic acid (6CI)
    • Colimycin M
    • Colimycin sodium methanesulfonate
    • Colistate
    • Colistimethate
    • Colistin sulfomethate
    • Colistin sulfomethate sodium
    • Colobreathe
    • Coly-Mycin M Parenteral
    • Kolimycin
    • Promixin
    • Sodium colistimethate
    • Sodium colistinmethanesulfonate
    • W 1929
    • Colistin methanesulfonate sodium salt
    • Inchi: InChI=1S/C58H110N16O28S5.5Na/c1-9-35(6)12-10-11-13-46(77)65-38(14-20-59-28-103(88,89)90)53(82)74-48(37(8)76)58(87)70-41(17-23-62-31-106(97,98)99)50(79)68-43-19-25-64-57(86)47(36(7)75)73-54(83)42(18-24-63-32-107(100,101)102)67-49(78)39(15-21-60-29-104(91,92)93)69-55(84)44(26-33(2)3)72-56(85)45(27-34(4)5)71-52(81)40(66-51(43)80)16-22-61-30-105(94,95)96;;;;;/h33-45,47-48,59-63,75-76H,9-32H2,1-8H3,(H,64,86)(H,65,77)(H,66,80)(H,67,78)(H,68,79)(H,69,84)(H,70,87)(H,71,81)(H,72,85)(H,73,83)(H,74,82)(H,88,89,90)(H,91,92,93)(H,94,95,96)(H,97,98,99)(H,100,101,102);;;;;/q;5*+1/p-5/t35-,36-,37-,38+,39+,40+,41+,42+,43+,44+,45-,47+,48+;;;;;/m1...../s1
    • InChI Key: IQWHCHZFYPIVRV-VLLYEMIKSA-I
    • SMILES: CC[C@H](CCCCC([O-])=N[C@H](C(N[C@H](C(N[C@H](C([O-])=N[C@H]1CCNC([C@@H](NC([C@@H](N=C([O-])[C@@H](NC([C@@H](NC([C@H](N=C([O-])[C@@H](N=C1[O-])CCNCS(=O)(O)=O)CC(C)C)=O)CC(C)C)=O)CCNCS(=O)(O)=O)CCNCS(=O)(O)=O)=O)[C@H](O)C)=O)CCNCS(=O)(O)=O)=O)[C@H](O)C)=O)CCNCS(=O)(O)=O)C.[Na+].[Na+].[Na+].[Na+].[Na+]

Computed Properties

  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 18
  • Hydrogen Bond Acceptor Count: 44
  • Heavy Atom Count: 112
  • Rotatable Bond Count: 46
  • Complexity: 3430
  • Covalently-Bonded Unit Count: 6
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 13
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 1001
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Not determined
  • PH: 6-8 (10mg/mL in H2O)
  • Solubility: H2O: soluble10mg/mL
  • Water Partition Coefficient: Freely soluble in water
  • Merck: 13,2503

Colistin methanesulfonate sodium salt Security Information

  • Hazardous Material transportation number:3249
  • WGK Germany:2
  • FLUKA BRAND F CODES:3
  • RTECS:GH1650000
  • HazardClass:6.1(b)
  • PackingGroup:III
  • TSCA:Yes
  • Toxicity:LD50 i.v. in mice: >550 mg/kg (Barnett)

Colistin methanesulfonate sodium salt Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
MedChemExpress
HY-A0214-100mg
Colistin methanesulfonate sodium salt
8068-28-8 ≥99.0%
100mg
¥800 2024-04-17
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T21518-5 mg
Colistin Methanesulfonate (sodium salt)
8068-28-8 98.00%
5mg
¥287.00 2022-04-26
ChemScence
CS-0017561-100mg
Colistin methanesulfonate (sodium salt)
8068-28-8 98.03%
100mg
$80.0 2022-04-26
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA02016-EA
Sodium Colistin Methanesulfonate (~400 μg/mg)
8068-28-8
EA
¥3218.0 2021-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA01885-EA
Sodium Colistin Methanesulfonate (~400 μg/mg)
8068-28-8
EA
¥3218.0 2021-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA01003-EA
Sodium Colistin Methanesulfonate (~400 μg/mg)
8068-28-8
EA
¥3218.0 2021-09-04
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci9468-1g
Colistin Methanesulfonate (sodium salt)
8068-28-8 98%
1g
¥844.00 2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci9468-5g
Colistin Methanesulfonate (sodium salt)
8068-28-8 98%
5g
¥3436.00 2023-09-09
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
C912711-50mg
Colistin Methanesulfonate sodium salt
8068-28-8 98%
50mg
¥2,085.30 2022-09-02
TRC
S615300-500mg
Sodium Colistin Methanesulfonate (Technical Grade)
8068-28-8
500mg
$ 173.00 2023-09-06

Additional information on Colistin methanesulfonate sodium salt

Introduction to Colistin Methanesulfonate Sodium Salt (CAS No. 8068-28-8)

Colistin methanesulfonate sodium salt, identified by the chemical compound code CAS No. 8068-28-8, is a well-documented and widely utilized compound in the field of pharmaceutical research and development. This compound serves as a critical intermediate in the synthesis of colistin, a class of polymyxin antibiotics that have been employed for decades to combat Gram-negative bacterial infections. The methanesulfonate sodium salt form enhances the solubility and stability of colistin, making it more suitable for various applications in medicinal chemistry and biopharmaceutical industries.

The significance of Colistin methanesulfonate sodium salt lies in its role as a precursor for producing colistin derivatives, which are being extensively studied to address the growing challenge of antibiotic resistance. Recent advancements in synthetic methodologies have improved the efficiency of converting this intermediate into active pharmaceutical ingredients (APIs), thereby facilitating the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on overcoming multidrug-resistant bacterial infections. Colistin methanesulfonate sodium salt has emerged as a key component in these studies due to its ability to enhance the bioavailability and pharmacokinetic properties of colistin-based drugs. Researchers have leveraged this compound to develop new formulations that improve efficacy while minimizing side effects, ensuring that colistin remains a viable option in modern medicine.

The chemical structure of Colistin methanesulfonate sodium salt consists of a polypeptide chain with multiple positively charged amino groups, which facilitate its interaction with bacterial cell membranes. This interaction disrupts the integrity of the outer membrane, leading to cell lysis and death. The sodium salt form further stabilizes the compound, allowing for easier handling and integration into drug formulations.

One of the most compelling aspects of Colistin methanesulfonate sodium salt is its versatility in pharmaceutical applications. Beyond its use in antibiotic synthesis, this compound has been explored in combination therapies aimed at synergistically enhancing the efficacy of multiple drugs. Such approaches are crucial in mitigating the rise of resistant strains and ensuring long-term therapeutic success.

The industrial production of Colistin methanesulfonate sodium salt adheres to stringent quality control measures to ensure purity and consistency. Manufacturers employ advanced purification techniques to isolate the intermediate from impurities, guaranteeing that it meets the high standards required for pharmaceutical use. These efforts are essential in maintaining the reliability and safety of colistin-based medications.

From an academic perspective, Colistin methanesulfonate sodium salt has been a subject of numerous studies investigating its mechanisms of action and potential applications in treating infections caused by emerging pathogens. Researchers have also examined its role in developing next-generation antibiotics that combine colistin’s properties with other antimicrobial agents, offering promising solutions to combat resistant bacteria.

The regulatory landscape surrounding Colistin methanesulfonate sodium salt is governed by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), which ensure that all pharmaceutical products derived from this intermediate meet rigorous safety and efficacy criteria. Compliance with these regulations is paramount in ensuring that patients receive effective treatments without undue risk.

In conclusion, Colistin methanesulfonate sodium salt (CAS No. 8068-28-8) is a vital component in modern pharmaceutical research, playing a pivotal role in the development of antibiotics to address critical healthcare challenges. Its unique properties make it an indispensable tool for scientists working on innovative treatments for bacterial infections, underscoring its importance in advancing medical science.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.